2,6-Dichloro-4-(trifluoromethyl)aniline
Cat. No. B1295278
M. Wt: 230.01 g/mol
InChI Key: ITNMAZSPBLRJLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08507693B2
Procedure details
A mixture (276 g) of 2-chloro-4-trifluoromethylaniline, 2-chloro-5-trifluoromethylaniline and NMP (0.73 m/m) was mixed with 500 ml chlorobenzene. Sulfuryl chloride (135 g) was added to the mixture at 55-60° C. liquid temperature over a period of 4 hours and the reaction temperature was maintained for further 2 hours. Additional 20.2. g of sulfuryl chloride was added for completion of reaction. Reaction medium on treatment and fractionation gave 2,6-dichloro-4-trifluoromethylaniline, in 94% yield on 2-chloro-4-trifluoromethylaniline.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[C:7]([C:9]([F:12])([F:11])[F:10])[CH:6]=[CH:5][C:3]=1[NH2:4].[Cl:13]C1C=CC(C(F)(F)F)=CC=1N.CN1C(=O)CCC1.S(Cl)(Cl)(=O)=O>ClC1C=CC=CC=1>[Cl:1][C:2]1[CH:8]=[C:7]([C:9]([F:10])([F:11])[F:12])[CH:6]=[C:5]([Cl:13])[C:3]=1[NH2:4]
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Inputs
Step One
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Name
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Quantity
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276 g
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Type
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reactant
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Smiles
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ClC1=C(N)C=CC(=C1)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(N)C=C(C=C1)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1CCCC1=O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Step Two
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Name
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Quantity
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135 g
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Type
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reactant
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Smiles
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S(=O)(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction temperature was maintained for further 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Reaction medium on treatment and fractionation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(N)C(=CC(=C1)C(F)(F)F)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
